Robeneoside B
Description
Robeneoside B is a natural product found in Solanum lycocarpum with data available.
Scientific Research Applications
1. Bioassay-Guided Separation in Antidiabetogenic Studies
Robeneoside B has been studied for its role in antidiabetogenic properties. A methanolic extract of the fruits of Solanum lycocarpum, which includes this compound, showed an inhibitory effect on the increase of serum glucose levels in oral sucrose-loaded rats. This effect is attributed to the steroidal alkaloid oligoglycosides present in the extract, including this compound. The study concluded that these compounds inhibited the increase of rat serum glucose levels by suppressing the transfer of sucrose from the stomach to the small intestine (Yoshikawa et al., 2007).
2. Effects on Gastric Emptying
In addition to its antidiabetogenic effects, this compound, as part of the steroidal alkaloid oligoglycosides, has been shown to suppress gastric emptying in mice. This effect contributes to the compound's ability to regulate serum glucose levels by controlling the rate at which sucrose is transferred to the small intestine (Yoshikawa et al., 2007).
properties
Molecular Formula |
C45H73NO17 |
|---|---|
Molecular Weight |
900.1 g/mol |
IUPAC Name |
(2S,3R,4R,5R,6S)-2-[(2R,3R,4S,5S,6R)-5-hydroxy-6-(hydroxymethyl)-2-[(1R,2S,4S,5'R,6R,7S,8R,9S,10S,12S,13R,16S)-10-hydroxy-5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icos-18-ene-6,2'-piperidine]-16-yl]oxy-4-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-3-yl]oxy-6-methyloxane-3,4,5-triol |
InChI |
InChI=1S/C45H73NO17/c1-18-8-11-45(46-15-18)19(2)30-26(63-45)13-25-23-7-6-21-12-22(9-10-43(21,4)24(23)14-29(49)44(25,30)5)58-42-39(62-40-36(55)34(53)31(50)20(3)57-40)38(33(52)28(17-48)60-42)61-41-37(56)35(54)32(51)27(16-47)59-41/h6,18-20,22-42,46-56H,7-17H2,1-5H3/t18-,19+,20+,22+,23-,24+,25+,26+,27-,28-,29+,30+,31+,32-,33+,34-,35+,36-,37-,38+,39-,40+,41+,42-,43+,44-,45-/m1/s1 |
InChI Key |
CZFRCHHNOGJLJQ-XVAJNWQBSA-N |
Isomeric SMILES |
C[C@@H]1CC[C@@]2([C@H]([C@H]3[C@@H](O2)C[C@@H]4[C@@]3([C@H](C[C@H]5[C@H]4CC=C6[C@@]5(CC[C@@H](C6)O[C@H]7[C@@H]([C@H]([C@H]([C@H](O7)CO)O)O[C@H]8[C@@H]([C@H]([C@@H]([C@H](O8)CO)O)O)O)O[C@H]9[C@@H]([C@@H]([C@H]([C@@H](O9)C)O)O)O)C)O)C)C)NC1 |
Canonical SMILES |
CC1CCC2(C(C3C(O2)CC4C3(C(CC5C4CC=C6C5(CCC(C6)OC7C(C(C(C(O7)CO)O)OC8C(C(C(C(O8)CO)O)O)O)OC9C(C(C(C(O9)C)O)O)O)C)O)C)C)NC1 |
synonyms |
robeneoside B |
Origin of Product |
United States |
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